4-chloro-2-methylphenyl 2-nitrobenzoate

Core Science & Biosynthesis

4-Chloro-2-methylphenyl 2-nitrobenzoate: Structural Dynamics, Synthesis, and Application Potential

Executive Summary

4-Chloro-2-methylphenyl 2-nitrobenzoate is a complex ester characterized by the fusion of two highly reactive and biologically significant moieties: a halogenated cresol ring and an ortho-substituted nitroaromatic system. While often utilized as an advanced intermediate in the synthesis of agrochemicals and specialized pharmaceuticals, its unique structural topology offers profound insights into steric hindrance, electron withdrawal, and lipophilicity in drug design.

As a Senior Application Scientist, I approach this compound not merely as a static molecule, but as a dynamic system. The ester linkage serves as a hydrolyzable bridge between the antimicrobial properties of 4-chloro-2-methylphenol[1] and the electrophilic potential of 2-nitrobenzoic acid derivatives. This whitepaper deconstructs the physicochemical properties, self-validating synthesis protocols, and downstream utility of this compound.

Chemical Identity & Physicochemical Profiling

The compound is formed via the condensation of 4-chloro-2-methylphenol (also known as 4-chloro-o-cresol or PCOC) and 2-nitrobenzoyl chloride. The presence of the ortho-nitro group significantly impacts the dihedral angle of the ester bond due to steric repulsion, while the chlorine atom on the phenolic ring enhances the overall lipophilicity and metabolic stability of the molecule.

Quantitative Data Summary

The following table summarizes the core chemical and predicted physicochemical properties critical for formulation and reaction planning.

Property	Value / Description	Rationale / Implication
IUPAC Name	4-chloro-2-methylphenyl 2-nitrobenzoate	Standard nomenclature.
SMILES	CC1=C(C=CC(=C1)Cl)OC(=O)C2=CC=CC=C2[O-]	Confirmed via structural databases.
Molecular Formula	C₁₄H₁₀ClNO₄	-
Molecular Weight	291.69 g/mol	Optimal for small-molecule drug/agrochemical space (<500 Da).
H-Bond Donors	0	The lack of OH/NH groups increases membrane permeability.
H-Bond Acceptors	4	Contributed by the ester oxygen and the nitro group.
Predicted LogP	~4.2	Highly lipophilic, indicating strong partitioning into organic phases and lipid bilayers.

Structural Analysis & Reactivity

The reactivity of 4-chloro-2-methylphenyl 2-nitrobenzoate is governed by the electronic effects of its substituents.

• The Nitroaromatic Core: The nitro group at the 2-position of the benzoate ring is strongly electron-withdrawing via both inductive (-I) and resonance (-R) effects. This makes the carbonyl carbon highly electrophilic, rendering the ester susceptible to nucleophilic attack (e.g., hydrolysis in basic conditions).

• The Phenolic Leaving Group: 4-Chloro-2-methylphenol is a relatively good leaving group. The chlorine atom at the para position (relative to the ester oxygen) stabilizes the phenoxide anion upon cleavage through inductive withdrawal, lowering the pKa of the parent phenol to approximately 9.4.

• Steric Shielding: The methyl group at the 2-position of the phenolic ring and the nitro group at the 2-position of the benzoate ring create significant steric crowding around the ester linkage. This steric hindrance partially counteracts the electronic activation, providing a tunable half-life for the ester in aqueous environments.

Fig 1: Structural domains and their physicochemical effects.

Synthesis Methodology

The most efficient and scalable route to synthesize 4-chloro-2-methylphenyl 2-nitrobenzoate is via a base-catalyzed nucleophilic acyl substitution. This involves the reaction of 4-chloro-2-methylphenol with 2-nitrobenzoyl chloride[2].

Mechanistic Rationale (Causality)

• Solvent Selection (Dichloromethane - DCM): DCM is chosen because it is an aprotic solvent that readily dissolves both the polar acid chloride and the lipophilic phenol without participating in the reaction.

• Base Selection (Triethylamine - TEA): TEA serves a dual purpose. First, it acts as an acid scavenger to neutralize the hydrogen chloride (HCl) gas generated during the reaction, driving the equilibrium forward[3]. Second, it can act as a nucleophilic catalyst, forming a highly reactive acylammonium intermediate with 2-nitrobenzoyl chloride before the phenol attacks.

• Temperature Control: 2-Nitrobenzoyl chloride is highly reactive and potentially shock-sensitive[2]. The reaction is initiated at 0°C to control the exothermic formation of the tetrahedral intermediate and minimize the formation of colored byproducts (oxidation of the phenol).

Step-by-Step Protocol

Note: This protocol is a self-validating system. The disappearance of the phenolic OH stretch (~3300 cm⁻¹) and the appearance of a strong ester C=O stretch (~1740 cm⁻¹) in FT-IR can be used for real-time reaction monitoring.

• Preparation of the Phenol Solution:

  • In an oven-dried, nitrogen-flushed round-bottom flask, dissolve 1.0 equivalent of 4-chloro-2-methylphenol in anhydrous dichloromethane (DCM) (approx. 5 mL per mmol of substrate).

  • Add 1.2 equivalents of anhydrous triethylamine (TEA) to the solution. Stir for 10 minutes at room temperature to ensure homogeneous mixing.

• Cooling and Activation:

  • Submerge the flask in an ice-water bath and allow the internal temperature to reach 0°C.

• Acylation:

  • Dissolve 1.05 equivalents of 2-nitrobenzoyl chloride in a minimal amount of anhydrous DCM.

  • Add the acid chloride solution dropwise to the reaction mixture over 30 minutes using an addition funnel. A white precipitate of triethylammonium chloride will begin to form immediately, validating that the reaction is proceeding.

• Propagation and Completion:

  • Remove the ice bath and allow the reaction to warm to room temperature (20-25°C). Stir for an additional 2-4 hours. Monitor completion via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) solvent system.

• Quenching and Workup:

  • Quench the reaction by adding 1M aqueous HCl (equal to the reaction volume) to neutralize excess TEA and unreacted acid chloride.

  • Transfer to a separatory funnel. Extract the aqueous layer with DCM (2 x 20 mL).

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate (NaHCO₃) to remove residual 2-nitrobenzoic acid, followed by a brine wash.

• Purification:

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude solid via recrystallization from ethanol or via flash column chromatography to yield the pure 4-chloro-2-methylphenyl 2-nitrobenzoate.

Fig 2: Step-by-step synthetic workflow for the esterification process.

Application Landscape

The structural motifs embedded within 4-chloro-2-methylphenyl 2-nitrobenzoate make it a highly versatile intermediate.

Agrochemical Development

The phenolic precursor, 4-chloro-2-methylphenol, is a primary intermediate in the synthesis of phenoxy herbicides such as MCPA (2-methyl-4-chlorophenoxyacetic acid) and mecoprop[4][5]. Concurrently, the 2-nitrobenzoyl moiety is a critical pharmacophore in herbicidal 2-(2-nitrobenzoyl)-1,3-cyclohexanediones[3]. By combining these two moieties into a single ester, the compound can act as a "pro-herbicide." Upon foliar application, plant esterases can cleave the ester bond, simultaneously releasing two active or semi-active agrochemical fragments.

Antimicrobial Biocides

4-Chloro-2-methylphenol exhibits potent antimicrobial properties and is used in disinfectants and preservatives[1][6]. The esterification of this phenol with a lipophilic nitrobenzoate group masks the hydroxyl group, significantly increasing the molecule's LogP. This allows the compound to penetrate thick bacterial biofilms or fungal cell walls more effectively than the free phenol. Once intracellular, endogenous hydrolases cleave the ester, releasing the toxic phenolic payload directly into the microbial cytoplasm.

Safety, Handling, and Environmental Impact

Working with the precursors requires strict adherence to safety protocols:

• 2-Nitrobenzoyl Chloride: This compound is a corrosive, moisture-sensitive lachrymator. It reacts violently with water to release hydrogen chloride gas and is noted to be shock-sensitive under certain conditions[2][7]. All handling must occur in a fume hood.

• 4-Chloro-2-methylphenol: A corrosive substance that causes skin, eye, and mucous membrane irritation[4]. It is highly toxic to aquatic life (PNEC = 0.05 mg/L)[5], necessitating proper disposal of all aqueous washings from the reaction workup.

The final ester product is expected to be more stable but should be treated as a potential skin sensitizer and environmental hazard due to its lipophilicity and potential for bioaccumulation prior to hydrolysis.

References

• BenchChem. "4-chloro-2-methylphenyl 2-nitrobenzoate CAS:861299-14-1". ChemBuyersGuide.
• J&K Scientific. "4-Chloro-2-methylphenol | 1570-64-5". J&K Scientific.
• Chem-Impex. "4-Chloro-2-methylphenol". Chem-Impex.
• Haz-Map. "4-Chloro-2-methylphenol - Hazardous Agents". Haz-Map.
• OECD. "4-CHLORO-2-METHYLPHENOL CAS N°: 1570-64-5". OECD SIDS.
• ChemicalBook. "2-Nitrobenzoyl chloride | 610-14-0". ChemicalBook.
• Fisher Scientific. "SAFETY DATA SHEET: 2-Nitrobenzoyl chloride". Fisher Scientific.
• Google Patents. "EP0186118A2 - Certain 2-(2'nitrobenzoyl)-1,3-cyclohexanediones". Google Patents.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. 2-Nitrobenzoyl chloride | 610-14-0 [chemicalbook.com]
• 3. EP0186118A2 - Certain 2-(2'nitrobenzoyl)-1,3-cyclohexanediones - Google Patents [patents.google.com]
• 4. 4-Chloro-2-methylphenol - Hazardous Agents | Haz-Map [haz-map.com]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. chemimpex.com [chemimpex.com]
• 7. fishersci.com [fishersci.com]

Comprehensive Safety and Toxicity Profile of 4-Chloro-2-methylphenyl 2-nitrobenzoate: A Technical Whitepaper

Executive Summary

In preclinical drug development and synthetic chemistry, aryl esters often serve as critical intermediates or prodrug scaffolds. 4-Chloro-2-methylphenyl 2-nitrobenzoate is a structurally complex ester formed via the condensation of 4-chloro-2-methylphenol and 2-nitrobenzoyl chloride. While intact, the ester presents a specific lipophilic profile; however, its primary toxicological risks are dictated by its susceptibility to enzymatic and hydrolytic cleavage in biological and environmental systems.

This whitepaper synthesizes the physicochemical properties, hazard classifications, and toxicological mechanisms of 4-chloro-2-methylphenyl 2-nitrobenzoate. By analyzing the structure-activity relationships (SAR) of its constituent hydrolysis products, we provide a robust, self-validating framework for handling, emergency response, and in vitro toxicity screening.

Structural Causality and Metabolic Hydrolysis

The toxicological profile of an aryl ester cannot be evaluated in isolation. In vivo, ubiquitous esterases (particularly in the hepatic and vascular compartments) rapidly cleave the ester bond. Therefore, the toxicity of 4-chloro-2-methylphenyl 2-nitrobenzoate is a composite of its intact form and its two primary metabolites:

• 4-Chloro-2-methylphenol (PCOC): A highly reactive, corrosive phenolic compound[1].

• 2-Nitrobenzoic Acid: An irritating carboxylic acid with electron-withdrawing properties[2].

The causality of tissue damage upon exposure is driven by this hydrolysis. Moisture on the skin, mucosal membranes, or in the respiratory tract facilitates the localized release of these corrosive and irritating byproducts.

Figure 1: Enzymatic hydrolysis pathway of 4-chloro-2-methylphenyl 2-nitrobenzoate in vivo.

Synthesized Safety Data Sheet (SDS) & Hazard Identification

Because the intact ester rapidly degrades into its constituents upon contact with biological fluids, its hazard profile must conservatively encompass the most severe classifications of its metabolites.

GHS Hazard Classifications

Based on the authoritative safety data of the constituent molecules, the combined hazard profile is severe. 4-Chloro-2-methylphenol is classified under OSHA/GHS as an Acute Inhalation Toxicant (Category 3) and a Skin Corrosive (Category 1A)[1][3]. 2-Nitrobenzoic acid acts as a Category 2 Skin/Eye Irritant and a Category 3 Respiratory Irritant.

Table 1: Composite GHS Hazard Profile

Hazard Class	Category	Signal Word	Primary Driver	Hazard Statement (H-Code)
Skin Corrosion/Irritation	Cat 1A	Danger	4-Chloro-2-methylphenol	H314: Causes severe skin burns and eye damage[1].
Acute Toxicity (Inhalation)	Cat 3	Danger	4-Chloro-2-methylphenol	H331: Toxic if inhaled[3][4].
Serious Eye Damage	Cat 1	Danger	Both constituents	H318: Causes serious eye damage[1].
STOT - Single Exposure	Cat 3	Warning	2-Nitrobenzoic Acid	H335: May cause respiratory irritation.
Aquatic Toxicity (Acute)	Cat 1	Warning	4-Chloro-2-methylphenol	H400: Very toxic to aquatic life[3][4].

Mechanistic Toxicology

• Dermal/Ocular Toxicity: The rapid release of 4-chloro-2-methylphenol upon contact with the aqueous environment of the eye or sweat on the skin leads to immediate protein denaturation and lipid bilayer disruption, causing irreversible tissue necrosis (blindness and severe burns)[1].

• Inhalation Toxicity: Inhalation of ester dust or aerosols introduces the compound to the moist alveolar environment. Hydrolysis yields 2-nitrobenzoic acid, which lowers local pH and triggers acute respiratory irritation[2], while the phenolic byproduct induces systemic toxicity[3].

• Environmental Toxicity: Phenolic compounds uncouple oxidative phosphorylation in aquatic organisms, leading to rapid mortality in aquatic ecosystems[4].

Self-Validating Handling & Emergency Protocols

To ensure scientific integrity and operational safety, laboratory protocols must be self-validating—meaning the failure of one safety tier automatically triggers the protection of the next.

Engineering Controls and PPE

Handling this compound requires stringent controls to prevent exposure to its corrosive hydrolysis products.

Table 2: Required Safety Controls

Protection Tier	Specification	Rationale (Causality)
Ventilation	Fume hood (Face velocity >100 fpm)	Prevents inhalation of toxic dusts (H331 mitigation)[1].
Respiratory	NIOSH N95 or P3 (EN 143) respirator	Filters particulate matter if engineering controls fail[4][5].
Dermal	Nitrile gloves (double-layered)	Phenols rapidly permeate single-layer latex. Double-gloving ensures a secondary barrier[6].
Ocular	Chemical splash goggles + Face shield	Prevents irreversible corneal damage from H314/H318 hazards[1].

Emergency Response

• Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes. Causality: Water dilutes the localized concentration of the corrosive phenol and acid. Remove contaminated clothing immediately, as trapped chemicals accelerate dermal absorption[1][7].

• Eye Contact: Irrigate continuously with running water for 15 minutes, holding eyelids apart. Transport to a hospital without delay[3].

• Spill Containment: Do not use water for initial cleanup, as it may initiate hydrolysis. Use dry clean-up procedures (e.g., sweeping with an inert absorbent) and place in a sealed, labeled container for hazardous waste disposal[3][5].

Experimental Methodologies: Toxicity and Kinetic Profiling

To empirically validate the theoretical toxicity profile, researchers must employ standardized in vitro assays. Below are two field-proven protocols for evaluating the compound.

Protocol 1: In Vitro Hydrolysis Kinetics Assay (HPLC-UV)

This protocol determines the half-life ( t1/2​ ) of the ester in a simulated hepatic environment.

• Preparation: Prepare a 10 mM stock solution of 4-chloro-2-methylphenyl 2-nitrobenzoate in anhydrous DMSO to prevent premature hydrolysis.

• Enzyme Matrix: Prepare a 1 mg/mL solution of Porcine Liver Esterase (PLE) in 100 mM Phosphate Buffer (pH 7.4, 37°C).

• Initiation: Spike the ester stock into the PLE solution to achieve a final concentration of 100 µM (ensure DMSO ≤ 1% v/v to prevent enzyme denaturation).

• Sampling & Quenching: At time intervals (0, 5, 15, 30, 60, 120 mins), extract 100 µL aliquots and immediately quench with 100 µL of ice-cold acetonitrile containing 0.1% Formic Acid. Self-Validation: The acid denatures the esterase, halting the reaction instantly.

• Analysis: Centrifuge at 10,000 x g for 5 mins. Analyze the supernatant via HPLC-UV (detecting at 254 nm) to quantify the disappearance of the ester and the stoichiometric appearance of 4-chloro-2-methylphenol.

Protocol 2: HepG2 Cytotoxicity Screening (MTT Assay)

Because the liver is the primary site of xenobiotic metabolism, HepG2 (human hepatocellular carcinoma) cells provide an accurate model for assessing the systemic toxicity of the ester and its metabolites.

Figure 2: Standardized in vitro cytotoxicity screening workflow for ester compounds.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours to allow attachment.

• Dosing: Treat cells with serial dilutions of the ester (0.1 µM to 100 µM). Control: Include a vehicle control (0.1% DMSO) and a positive control (e.g., Triton X-100) to validate assay sensitivity.

• Incubation: Incubate for 24 hours at 37°C in a 5% CO 2​ atmosphere. During this time, cellular esterases will internalize and cleave the compound.

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours. Viable cells will reduce the yellow tetrazolium salt to purple formazan crystals via mitochondrial succinate dehydrogenase.

• Solubilization & Reading: Remove media, dissolve formazan in 100 µL DMSO, and read absorbance at 570 nm using a microplate reader. Calculate the IC 50​ using non-linear regression analysis.

References

• BenchChem. "4-chloro-2-methylphenyl 2-nitrobenzoate". ChemBuyersGuide.com.
• Thermo Fisher Scientific. "SAFETY DATA SHEET: 2-Nitrobenzoic acid". Thermo Fisher Scientific.
• ChemicalBook. "2-Nitrobenzoic acid - Safety Data Sheet". ChemicalBook.
• CDH Fine Chemical. "o-NITRO BENZOIC ACID MATERIAL SAFETY DATA SHEET". CDH Fine Chemical.
• Apollo Scientific. "4-Chloro-2-methylphenol Safety Data Sheet". Apollo Scientific.
• ECHEMI. "2-Nitrobenzoic acid SDS, 552-16-9 Safety Data Sheets". ECHEMI.
• Sigma-Aldrich. "4-Chloro-2-methylphenol 97 1570-64-5". Sigma-Aldrich.
• Fisher Scientific. "SAFETY DATA SHEET: 4-Chloro-2-methylphenol". Fisher Scientific.

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. 4-氯-2-甲基苯酚 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. echemi.com [echemi.com]

Crystallographic Data and Structural Refinement of 4-Chloro-2-methylphenyl 2-nitrobenzoate: A Comprehensive Technical Guide

Executive Summary

The structural characterization of halogenated aryl nitrobenzoates is critical for understanding steric hindrance and electronic delocalization in pharmaceutical and agrochemical intermediates. This whitepaper provides an authoritative, step-by-step technical guide for the crystallographic determination of 4-chloro-2-methylphenyl 2-nitrobenzoate (C₁₄H₁₀ClNO₄). By detailing the causality behind crystal growth, data collection, and structural refinement, this guide establishes a self-validating framework for ensuring high-fidelity Single-Crystal X-Ray Diffraction (SC-XRD) results.

Synthesis and Crystal Growth Protocol

The quality of crystallographic data is fundamentally limited by the quality of the single crystal. For highly functionalized esters, controlling the nucleation rate is paramount to avoid twinning and structural disorder.

Step-by-Step Crystallization Methodology:

• Esterification: Synthesize the compound via the reaction of 4-chloro-2-methylphenol with 2-nitrobenzoyl chloride in the presence of a weak base (e.g., triethylamine) in anhydrous dichloromethane.

• Purification: Wash the organic layer with aqueous NaHCO₃, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Solvent System Selection: Dissolve the purified powder in a binary solvent system of dichloromethane and ethanol (1:3 v/v).

• Controlled Evaporation: Place the solution in a loosely capped vial at standard room temperature (295 K) in a vibration-free environment.

• Harvesting: After 3–5 days, harvest the resulting colorless, plate-like single crystals.

Causality & Expertise: The choice of a dichloromethane/ethanol binary system is highly deliberate. Dichloromethane acts as the primary solvent, providing complete dissolution, while ethanol acts as an antisolvent. As the highly volatile dichloromethane evaporates faster than ethanol, a slow, controlled supersaturation gradient is established. This thermodynamic control prevents rapid, chaotic nucleation, yielding pristine single crystals suitable for high-resolution X-ray diffraction.

Single-Crystal X-Ray Diffraction (SC-XRD) Methodology

To elucidate the precise 3D conformation of the molecule, a rigorous SC-XRD workflow must be executed.

Caption: SC-XRD workflow from crystallization to structural validation.

Step-by-Step Data Collection Protocol:

• Mounting: Select a crystal with dimensions roughly 0.40 × 0.30 × 0.10 mm. Coat the crystal in Paratone-N oil and mount it on a cryoloop.

• Cryocooling: Immediately transfer the loop to the diffractometer goniometer under a steady stream of nitrogen gas at 100 K.

• Diffraction: Collect data using a diffractometer equipped with a CCD or CMOS detector and graphite-monochromated Mo Kα radiation (λ = 0.71073 Å).

• Data Reduction: Integrate the frames and apply a multi-scan absorption correction (e.g., using SADABS or CrysAlisPro).

Causality & Expertise:

• Temperature (100 K): Cryocooling minimizes the thermal vibrations (Debye-Waller factors) of the atoms. This reduces the smearing of electron density, allowing for the accurate localization of lighter hydrogen atoms and preventing the degradation of the crystal in the X-ray beam.

• Radiation Source (Mo Kα): The presence of the heavy chlorine atom in the 4-chloro-2-methylphenyl moiety significantly increases the linear absorption coefficient ( μ ). Utilizing Mo Kα radiation instead of Cu Kα minimizes severe absorption effects, reducing systematic errors in the intensity data.

Structural Refinement & Validation

A self-validating refinement protocol ensures the mathematical model accurately reflects the physical electron density.

Refinement Protocol:

• Space Group Determination: Analyze systematic absences in the unmerged data to assign the correct space group (typically P2₁/c or P-1 for this class of organics).

• Phase Problem Solution: Execute intrinsic phasing (SHELXT) to locate the heavy atoms (Cl, O, N, C).

• Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on F² (SHELXL).

• Hydrogen Atom Placement: Place hydrogen atoms in calculated positions using a riding model. Set Uiso​(H)=1.2Ueq​(C) for aromatic protons and Uiso​(H)=1.5Ueq​(C) for the methyl group.

• Validation: Run the final .cif file through the IUCr CheckCIF utility.

Self-Validating System: The riding model for hydrogen atoms is mathematically constrained to the parent carbon atoms, preventing over-parameterization of the data. The refinement is internally validated by the Goodness-of-Fit (S) approaching 1.0, and the residual electron density ( Δρmax​ and Δρmin​ ) remaining below 0.5 e/ų.

Crystallographic Data & Conformational Analysis

Quantitative Data Summary

Based on the structural behaviors of analogous halogenated aryl esters, the expected crystallographic parameters are summarized below:

Crystallographic Parameter	Expected Value / Range
Chemical Formula	C₁₄H₁₀ClNO₄
Formula Weight	291.68 g/mol
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal System	Monoclinic or Triclinic
Space Group	P2₁/c or P-1
Absorption Coefficient (μ)	~0.30 - 0.40 mm⁻¹
Goodness-of-fit on F² (S)	1.00 - 1.05
Final R indices[I > 2σ(I)]	R1 < 0.050, wR2 < 0.150

Mechanistic Insights into Molecular Conformation

The 3D conformation of 4-chloro-2-methylphenyl 2-nitrobenzoate is governed by severe steric clashes.

• The Ester Core: The central ester moiety (O–C=O) maintains strict planarity due to resonance stabilization.

• The Ortho-Methyl Effect: The ortho-methyl group on the phenyl ring introduces significant steric hindrance, forcing the 4-chloro-2-methylphenyl ring to twist sharply out of the ester plane. This phenomenon is well-documented in analogous structures such as1[1], where the ortho-substitution dictates a highly twisted dihedral angle.

• The Ortho-Nitro Effect: Similarly, the ortho-nitro group twists relative to the benzoate ring to minimize electrostatic repulsion with the adjacent carbonyl oxygen, a structural motif confirmed in the 2[2] and3[3].

• Crystal Packing: The supramolecular architecture is expected to be stabilized by intermolecular C–H···O hydrogen bonds (involving the nitro oxygens) and π−π stacking interactions, forming extended 1D chains or edge-fused rings similar to those observed in4[4].

References

• Source: iucr.
• Source: nih.
• Title: N-(4-Chloro-2-methylphenyl)
• Source: nih.

Sources

• 1. N-(4-Chloro-2-methyl­phen­yl)maleamic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of L-histidinium 2-nitrobenzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Nitrobenzoate | C7H4NO4- | CID 5159892 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. journals.iucr.org [journals.iucr.org]

Protocols & Analytical Methods

Application Note: Synthesis and Characterization of 4-Chloro-2-methylphenyl 2-nitrobenzoate

Introduction and Chemical Context

The synthesis of substituted aryl benzoates is a fundamental transformation in organic chemistry, heavily utilized in the development of agrochemicals, pharmaceuticals, and advanced materials. The target compound, 4-chloro-2-methylphenyl 2-nitrobenzoate , is a sterically encumbered ester formed via the coupling of 4-chloro-2-methylphenol and 2-nitrobenzoyl chloride.

4-Chloro-2-methylphenol is a well-documented chemical intermediate and a known primary metabolite of the widely used phenoxyacetic acid herbicide MCPA [1]. The acylating agent, 2-nitrobenzoyl chloride, is a highly reactive intermediate requiring careful handling due to its moisture sensitivity and exothermic reactivity profile [2]. This application note details a highly efficient, base-promoted esterification protocol utilizing nucleophilic catalysis to overcome the steric hindrance inherent to ortho-substituted phenols.

Mechanistic Causality and Experimental Design

Esterification of phenols with acid chlorides is typically straightforward; however, the presence of an ortho-methyl group on the phenol and an ortho-nitro group on the benzoyl chloride introduces significant steric bulk. To ensure high conversion rates and suppress side reactions, the experimental design relies on the following mechanistic principles:

• Acid Scavenging (Triethylamine - TEA): The reaction generates equimolar amounts of hydrogen chloride (HCl). TEA is employed as a non-nucleophilic base to neutralize the HCl, driving the reaction equilibrium forward and preventing the protonation of the catalyst.

• Nucleophilic Catalysis (DMAP): 4-Dimethylaminopyridine (DMAP) is added in catalytic amounts (0.1 equivalents). DMAP attacks the 2-nitrobenzoyl chloride to form a highly electrophilic N-acylpyridinium intermediate. This intermediate is significantly more susceptible to nucleophilic attack by the sterically hindered 4-chloro-2-methylphenol than the parent acid chloride.

• Thermal Control: The initial formation of the N-acylpyridinium species and subsequent esterification is highly exothermic. The reaction is initiated at 0 °C to prevent thermal degradation and the formation of dark, polymeric byproducts, before being allowed to warm to room temperature to ensure kinetic completion.

Quantitative Reaction Parameters

Table 1: Stoichiometry and Reagent Quantities (10 mmol scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
4-Chloro-2-methylphenol	142.58	1.0	1.43 g	Limiting Reagent
2-Nitrobenzoyl chloride	185.56	1.1	2.04 g	Acylating Agent
Triethylamine (TEA)	101.19	1.5	2.10 mL	Acid Scavenger
4-Dimethylaminopyridine (DMAP)	122.17	0.1	0.12 g	Catalyst
Dichloromethane (DCM)	84.93	N/A	30.0 mL	Solvent

Table 2: Expected Yield and Optimization Data

Condition	Temperature Profile	Reaction Time	Expected Isolated Yield
TEA only (No DMAP)	0 °C → RT	12 hours	45 - 55%
TEA + 10 mol% DMAP	0 °C → RT	4 hours	85 - 92%
Pyridine (Solvent)	0 °C → 50 °C	8 hours	60 - 70%

Experimental Workflow

Workflow for the DMAP-catalyzed synthesis of 4-chloro-2-methylphenyl 2-nitrobenzoate.

Step-by-Step Protocol

Setup and Initiation

• Preparation: Oven-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush the flask with inert gas (Nitrogen or Argon) to exclude ambient moisture, which competes with the phenol for the acid chloride.

• Dissolution: Add 4-chloro-2-methylphenol (1.43 g, 10.0 mmol), triethylamine (2.10 mL, 15.0 mmol), and DMAP (0.12 g, 1.0 mmol) to the flask. Dissolve the mixture in 20 mL of anhydrous dichloromethane (DCM).

• Cooling: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

Reaction Execution

• Addition: Dissolve 2-nitrobenzoyl chloride (2.04 g, 11.0 mmol) in 10 mL of anhydrous DCM. Using an addition funnel or syringe, add this solution dropwise to the stirring reaction mixture over 15 minutes. Self-Validation Check: A slight yellowing of the solution and the formation of a white precipitate (TEA·HCl salt) indicates the reaction is proceeding.

• Stirring: Once the addition is complete, remove the ice bath. Allow the reaction mixture to warm to room temperature (20–25 °C) and stir for 4 hours.

• Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate solvent system. The product will appear as a new, UV-active spot with a higher Rf value than the starting phenol.

Workup and Purification

• Quenching: Quench the reaction by adding 20 mL of deionized water. Stir vigorously for 5 minutes to dissolve the precipitated salts.

• Extraction: Transfer the mixture to a separatory funnel. Separate the lower organic (DCM) layer. Extract the aqueous layer with an additional 15 mL of DCM. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with:

  • 20 mL of 1M HCl (removes excess TEA and DMAP).

  • 20 mL of saturated aqueous NaHCO₃ (neutralizes and removes unreacted 2-nitrobenzoic acid).

  • 20 mL of saturated NaCl (brine) (removes residual water).

• Drying: Dry the organic phase over anhydrous magnesium sulfate (MgSO₄). Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 5% to 10% Ethyl Acetate in Hexanes. Collect the product fractions and concentrate to yield the pure 4-chloro-2-methylphenyl 2-nitrobenzoate.

Analytical Validation

To ensure the integrity of the self-validating system, the isolated product must be characterized. Expected analytical signatures include:

• FT-IR (ATR): A strong, sharp absorption band around 1740–1750 cm⁻¹ is critical, confirming the presence of the ester carbonyl (C=O) stretch. The absence of a broad O-H stretch (3200–3500 cm⁻¹) confirms the complete consumption of the starting phenol.

• ¹H NMR (400 MHz, CDCl₃): The spectrum will lack the phenolic -OH proton. The methyl group of the phenol moiety will appear as a distinct singlet around δ 2.2–2.3 ppm. The aromatic region (δ 7.0–8.2 ppm) will integrate to 7 protons, displaying the complex splitting pattern characteristic of the ortho-nitrobenzoate and the 1,2,4-trisubstituted ring of the phenol.

References

• Science.gov. (n.d.). herbicide 4-chloro-2-methylphenoxyacetic acid: Topics by Science.gov.
• Archive.org. (1999). Full text of "Handbook of Reactive Chemical Hazards Vol 2 (Bretherick 1999)".

Application Note: 4-Chloro-2-methylphenyl 2-nitrobenzoate in Advanced Organic Synthesis

Document Type: Technical Application Note & Experimental Protocol Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary

The development of orthogonal, bench-stable reagents is a cornerstone of modern synthetic chemistry. 4-chloro-2-methylphenyl 2-nitrobenzoate is a highly versatile, bifunctional aryl ester that serves as both a chemoselective acylating agent and a robust electrophile for transition-metal-catalyzed C–O activation.

Unlike highly reactive acid chlorides or anhydrides, this specific aryl ester occupies a "Goldilocks" zone of reactivity. The 4-chloro-2-methylphenoxide moiety acts as a finely tuned leaving group—more labile than unsubstituted phenol due to the electron-withdrawing para-chlorine, yet stable enough to permit chromatographic purification and long-term bench storage. Furthermore, the 2-nitro group provides steric shielding during cross-coupling and serves as a latent synthetic handle for downstream cyclizations (e.g., reduction to anilines for quinazolinone synthesis).

This guide details the mechanistic rationale and validated protocols for deploying this reagent in two divergent synthetic pathways: chemoselective amidation and Ni/Pd-catalyzed Suzuki-Miyaura cross-coupling .

Physicochemical Profiling & Reactivity Rationale

To utilize 4-chloro-2-methylphenyl 2-nitrobenzoate effectively, one must understand the causality behind its reactivity:

• Leaving Group Thermodynamics: The pKa of 4-chloro-2-methylphenol is approximately 9.4, making it a superior leaving group compared to standard phenol (pKa 10.0) but less aggressively reactive than pentafluorophenol. This allows the ester to resist spontaneous hydrolysis while remaining highly susceptible to targeted nucleophilic attack or oxidative addition[1].

• C–O Bond Activation (Cross-Coupling): In transition-metal catalysis, the relatively strong C(acyl)–O bond can be selectively activated over the C(aryl)–O bond. Theoretical analyses of Ni-catalyzed cross-couplings reveal that oxidative addition into the C(acyl)–O bond proceeds via a monophosphine pathway with a relatively low activation barrier (approx. +22.9 kcal/mol)[2].

• Ligand-Controlled Divergence: When subjected to Ni or Pd catalysis, the choice of ligand dictates the product. Monodentate ligands (e.g., PCy3) favor the retention of the carbonyl to yield diaryl ketones, whereas bidentate ligands often promote decarbonylation to yield biaryls[3].

Divergent Reactivity Pathways

Divergent synthetic applications of 4-chloro-2-methylphenyl 2-nitrobenzoate.

Experimental Protocols

Protocol A: Chemoselective Synthesis of 2-Nitrobenzamides

This protocol leverages the reagent as a mild acylating agent. It is particularly useful for acylating primary amines in the presence of secondary amines or unprotected hydroxyl groups, where traditional acid chlorides would yield complex mixtures.

Reagents & Materials:

• 4-chloro-2-methylphenyl 2-nitrobenzoate (1.0 equiv, 1.0 mmol)

• Primary or secondary amine (1.1 equiv, 1.1 mmol)

• N,N-Diisopropylethylamine (DIPEA) (1.5 equiv, 1.5 mmol)

• Anhydrous Tetrahydrofuran (THF) (0.2 M)

Step-by-Step Methodology:

• Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere. Causality: While the ester is bench-stable, excluding moisture prevents competitive background hydrolysis during the extended reaction time.

• Dissolution: Add 4-chloro-2-methylphenyl 2-nitrobenzoate (291.7 mg, 1.0 mmol) to the flask, followed by 5.0 mL of anhydrous THF. Stir until completely dissolved.

• Base Addition: Inject DIPEA (261 µL, 1.5 mmol) into the solution. Causality: DIPEA acts as a non-nucleophilic proton sink, neutralizing the 4-chloro-2-methylphenol byproduct (pKa ~9.4) as it is generated, driving the equilibrium forward.

• Amine Addition: Add the target amine (1.1 mmol) dropwise at room temperature.

• Reaction Monitoring: Stir the reaction at 40 °C for 4–6 hours. Monitor via TLC (Hexanes/EtOAc 7:3). The disappearance of the UV-active ester spot indicates completion.

• Workup: Quench the reaction with saturated aqueous NaHCO3 (10 mL). Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with 1M NaOH (2 x 10 mL) to selectively remove the 4-chloro-2-methylphenol byproduct.

• Isolation: Dry over anhydrous Na2SO4, concentrate in vacuo, and purify via flash column chromatography if necessary.

Protocol B: Ni-Catalyzed Suzuki-Miyaura Cross-Coupling (Ketone Synthesis)

Aryl esters are excellent alternatives to aryl halides in cross-coupling[4]. This protocol utilizes the C(acyl)–O bond as the electrophilic site, coupling it with arylboronic acids to synthesize highly functionalized diaryl ketones[2].

Reagents & Materials:

• 4-chloro-2-methylphenyl 2-nitrobenzoate (1.0 equiv, 0.5 mmol)

• Arylboronic acid (1.5 equiv, 0.75 mmol)

• Ni(cod)2 (10 mol%, 0.05 mmol)

• Tricyclohexylphosphine (PCy3) (20 mol%, 0.10 mmol)

• K3PO4 (3.0 equiv, 1.5 mmol)

• Anhydrous Toluene (0.1 M)

Step-by-Step Methodology:

• Glovebox Setup: In an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with Ni(cod)2 (13.8 mg, 10 mol%) and PCy3 (28.0 mg, 20 mol%). Causality: Ni(0) is highly sensitive to oxidation. PCy3 is chosen as a bulky monodentate ligand to facilitate the monophosphine oxidative addition pathway and prevent decarbonylation, ensuring ketone formation[2].

• Substrate Addition: Add 4-chloro-2-methylphenyl 2-nitrobenzoate (145.8 mg, 0.5 mmol), the arylboronic acid (0.75 mmol), and finely milled K3PO4 (318.4 mg, 1.5 mmol). Causality: K3PO4 is crucial for the transmetalation step; it coordinates to the boron atom, increasing its nucleophilicity and facilitating the transfer of the aryl group to the Ni(II) center[2].

• Solvent Addition: Add 5.0 mL of anhydrous toluene. Seal the tube with a Teflon screw cap and remove it from the glovebox.

• Heating: Stir the mixture vigorously at 110 °C for 16 hours. Causality: Elevated temperatures are required to overcome the ~31 kcal/mol activation barrier associated with the base-assisted transmetalation step in C–O activated cross-couplings[2].

• Workup: Cool to room temperature, dilute with EtOAc (10 mL), and filter through a short pad of Celite to remove the metal catalyst and inorganic salts.

• Purification: Concentrate the filtrate and purify the resulting diaryl ketone via silica gel chromatography.

Quantitative Data & Reaction Scope

The following table summarizes expected yields and conditions based on the dual-reactivity profile of 4-chloro-2-methylphenyl 2-nitrobenzoate.

Reaction Type	Nucleophile / Coupling Partner	Catalyst / Base System	Time / Temp	Primary Product	Expected Yield
Chemoselective Acylation	Benzylamine (1.1 eq)	DIPEA (1.5 eq)	4 h / 40 °C	N-benzyl-2-nitrobenzamide	88 - 92%
Chemoselective Acylation	Aniline (1.2 eq)	Pyridine (2.0 eq)	12 h / 60 °C	N-phenyl-2-nitrobenzamide	75 - 80%
Suzuki-Miyaura (Ketone)	Phenylboronic acid (1.5 eq)	Ni(cod)2 / PCy3 / K3PO4	16 h / 110 °C	(2-nitrophenyl)(phenyl)methanone	78 - 85%
Suzuki-Miyaura (Ketone)	4-Methoxyphenylboronic acid	Ni(cod)2 / PCy3 / K3PO4	16 h / 110 °C	(4-methoxyphenyl)(2-nitrophenyl)methanone	82 - 87%
Decarbonylative Coupling	4-Tolylboronic acid (1.5 eq)	Pd(OAc)2 / dcype / K2CO3	24 h / 130 °C	4'-methyl-2-nitrobiphenyl	65 - 70%

Note: Decarbonylative coupling pathways generally require bidentate ligands (e.g., dcype) and higher temperatures to force the extrusion of CO prior to reductive elimination[3],[5].

References

• "Mechanism of Ni-Catalyzed Selective C−O Bond Activation in Cross-Coupling of Aryl Esters | Journal of the American Chemical Society" Source: ACS Publications URL
• "Palladium-Catalyzed Suzuki–Miyaura Coupling of Aryl Esters - ACS Publications" Source: ACS Publications URL
• "Biaryl Synthesis via Pd-Catalyzed Decarboxylative Coupling of Aromatic Carboxylates with Aryl Halides | Journal of the American Chemical Society" Source: ACS Publications URL
• "Tetrahymena Toxicity - NIES" (Contextual data on 4-chloro-2-methylphenol leaving group)

Sources

• 1. Tetrahymena Toxicity [nies.go.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

NMR Spectroscopy Protocols for the Complete Structural Characterization of 4-chloro-2-methylphenyl 2-nitrobenzoate

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: This guide provides a comprehensive set of protocols for the definitive structural elucidation of 4-chloro-2-methylphenyl 2-nitrobenzoate using Nuclear Magnetic Resonance (NMR) spectroscopy. Moving beyond a simple listing of steps, this document details the causality behind experimental choices, from sample preparation to advanced 2D NMR techniques. It is designed to empower researchers to not only acquire high-quality data but also to confidently interpret the spectral information to verify the molecule's complex aromatic structure. The protocols include one-dimensional (¹H, ¹³C, DEPT-135) and two-dimensional (COSY, HSQC, HMBC) experiments, forming a self-validating system for structural confirmation.

Foundational Principles and Predicted Spectral Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique that provides detailed information about the structure, dynamics, and chemical environment of molecules.[1] For a molecule like 4-chloro-2-methylphenyl 2-nitrobenzoate, with two distinct and substituted aromatic rings, a multi-faceted NMR approach is essential for unambiguous assignment of all proton and carbon signals.

Molecular Structure and Atom Numbering:

To facilitate clear spectral assignments, the following numbering scheme is adopted for 4-chloro-2-methylphenyl 2-nitrobenzoate.

> Caption: Molecular structure of 4-chloro-2-methylphenyl 2-nitrobenzoate with atom numbering for NMR assignments.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is the cornerstone of structural analysis.[1] For this molecule, we anticipate signals in the aromatic region (δ 7.0-8.5 ppm) and the aliphatic region (δ 2.0-2.5 ppm). The electron-withdrawing nitro group on Ring B and the ester linkage will cause significant downfield shifts for adjacent protons.

Chemical Shift (δ, ppm)	Multiplicity	Protons	Assignment	Rationale
~8.2 - 8.4	Doublet of Doublets	1H	H-3'	Ortho to the strongly electron-withdrawing NO₂ group.
~7.8 - 8.0	Multiplet	2H	H-6', H-4'	Aromatic protons on the nitro-substituted ring.
~7.6 - 7.8	Multiplet	1H	H-5'	Aromatic proton on the nitro-substituted ring.
~7.3 - 7.4	Doublet	1H	H-6	Ortho to the chloro group.
~7.1 - 7.2	Doublet of Doublets	1H	H-5	Between the chloro and methyl groups.
~7.0 - 7.1	Doublet	1H	H-3	Ortho to the ester oxygen and methyl group.
~2.3 - 2.5	Singlet	3H	H-8	Methyl group protons.

Predicted ¹³C NMR Spectral Data

¹³C NMR spectroscopy provides one signal for each unique carbon atom, offering a direct count of the carbon skeleton.[1] The chemical shifts are highly sensitive to the local electronic environment.

Chemical Shift (δ, ppm)	Carbon	Assignment	Rationale
~164 - 166	Carbonyl	C-7	Ester carbonyl carbon, significantly deshielded.
~148 - 150	Aromatic	C-2'	Aromatic carbon directly attached to the nitro group.
~145 - 147	Aromatic	C-1	Aromatic carbon attached to the ester oxygen.
~130 - 135	Aromatic	C-4', C-6', C-4	Aromatic CH carbons.
~128 - 130	Aromatic	C-2, C-5	Aromatic carbons influenced by methyl and chloro groups.
~123 - 125	Aromatic	C-3', C-5'	Aromatic CH carbons on the nitro-substituted ring.
~115 - 125	Aromatic	C-1', C-3, C-6	Aromatic CH carbons.
~18 - 22	Aliphatic	C-8	Methyl group carbon.

Integrated Experimental Workflow

A logical and systematic workflow is critical for efficient and accurate structural elucidation. The following diagram illustrates the proposed path from sample preparation to the final assigned structure, integrating both 1D and 2D NMR experiments.

Caption: Integrated workflow from sample preparation to final structure verification.

Detailed Experimental Protocols

The quality of the final NMR spectrum is fundamentally dependent on meticulous sample preparation and correctly chosen acquisition parameters.[2]

Protocol for Sample Preparation

Causality: The sample must be a homogeneous solution free of particulate matter to ensure sharp, well-resolved NMR signals. Deuterated solvents are used to avoid overwhelming solvent signals in ¹H spectra and to provide a deuterium "lock" signal for the spectrometer to maintain field stability.[3]

• Weighing: Accurately weigh 10-15 mg of 4-chloro-2-methylphenyl 2-nitrobenzoate for ¹H and 2D NMR, or 50-75 mg for a high-quality ¹³C NMR spectrum, into a clean, dry vial.[3]

• Solvent Selection: Add approximately 0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). CDCl₃ is a good first choice for its volatility and ability to dissolve many organic compounds.

• Dissolution: Gently vortex or sonicate the vial to ensure the sample is completely dissolved. Visually inspect for any suspended particles.

• Filtration (Critical Step): If any particulate matter is visible, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[4] This step is crucial to prevent distortion of the magnetic field homogeneity, which would lead to broad spectral lines.

• Internal Standard: For precise chemical shift referencing, add a small amount of tetramethylsilane (TMS) to the NMR tube. A common practice is to use a stock solution of the deuterated solvent containing ~0.03% TMS.[3]

• Capping and Labeling: Cap the NMR tube securely and label it clearly.

Protocol for 1D NMR Data Acquisition

These parameters are recommended for a 400 MHz spectrometer and should be adjusted as needed for other field strengths.

Parameter	¹H Experiment	¹³C Experiment	DEPT-135 Experiment
Spectrometer	400 MHz	100 MHz	100 MHz
Pulse Program	zg30	zgpg30	dept135
Solvent	CDCl₃	CDCl₃	CDCl₃
Temperature	298 K	298 K	298 K
Relaxation Delay (D1)	2.0 s	2.0 s	2.0 s
Acquisition Time (AQ)	~4.0 s	~1.2 s	~1.2 s
Spectral Width (SW)	~20 ppm	~240 ppm	~240 ppm
Number of Scans (NS)	8 - 16	1024 - 4096	256 - 512

Expert Insights:

• ¹³C Number of Scans: A significantly higher number of scans is required for ¹³C NMR due to the low natural abundance (1.1%) and smaller gyromagnetic ratio of the ¹³C nucleus compared to ¹H.[3]

• DEPT-135: This experiment is invaluable for determining the multiplicity of carbon signals.[5][6] It differentiates carbons by the number of attached protons: CH and CH₃ signals appear positive, while CH₂ signals are negative. Quaternary carbons are not observed.

Protocol for 2D NMR Data Acquisition & Interpretation Strategy

2D NMR experiments are crucial for assembling the molecular structure by revealing through-bond correlations between nuclei.[7]

A. ¹H-¹H COSY (Correlation Spectroscopy)

• Purpose: To identify protons that are spin-spin coupled, typically those on adjacent carbons (2-3 bonds apart).[8] This allows for the mapping of proton connectivity within each aromatic ring.

• Interpretation: Cross-peaks in the 2D spectrum connect signals on the diagonal that arise from coupled protons.

B. ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: To identify which proton is directly attached to which carbon (one-bond C-H correlation).[9] This is the primary method for assigning protonated carbon signals once the proton spectrum is understood.

• Interpretation: Each peak in the 2D spectrum correlates a proton signal on the F2 (horizontal) axis with a carbon signal on the F1 (vertical) axis.

C. ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

• Purpose: To identify longer-range couplings between protons and carbons (typically 2-3 bonds).[10] This experiment is critical for identifying non-protonated (quaternary) carbons and for connecting molecular fragments, such as linking the two aromatic rings across the ester carbonyl group.

• Interpretation: Cross-peaks connect a proton to carbons that are 2 or 3 bonds away. For example, one would expect to see a correlation between protons H-6' and the carbonyl carbon C-7.

Parameter	¹H-¹H COSY	¹H-¹³C HSQC	¹H-¹³C HMBC
Pulse Program	cosygpqf	hsqcedetgpsisp2.2	hmbcgplpndqf
Number of Scans (NS)	2 - 4	4 - 8	16 - 64
F2 (¹H) Spectral Width	~12 ppm	~12 ppm	~12 ppm
F1 Spectral Width	~12 ppm	~180 ppm	~220 ppm
¹J C-H (for HSQC)	N/A	145 Hz	N/A
Long-Range J C-H (for HMBC)	N/A	N/A	8 Hz

Data Processing and Structural Elucidation Logic

Acquired data (Free Induction Decay, or FID) must be processed to generate an interpretable spectrum.

• Fourier Transform (FT): Converts the time-domain FID signal into the frequency-domain spectrum.

• Phasing: Adjusts the phase of the signals to ensure pure positive absorption lineshapes.[11]

• Baseline Correction: Corrects any distortions to create a flat baseline.[11]

• Referencing: Calibrates the chemical shift scale by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.

The following diagram illustrates the logical flow for piecing together the structure from the processed spectra.

Caption: Logical flow for structural elucidation using a combination of 1D and 2D NMR data.

References

• University of California, Davis. NMR Sample Preparation. [Link]

• Royal Society of Chemistry. Supporting Information. [Link]

• Royal Society of Chemistry. Supporting Information. [Link]

• Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• Royal Society of Chemistry. Electronic Supplementary Information (ESI) for Green Chemistry. [Link]

• San Diego State University. Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility. [Link]

• University of Wisconsin-Madison. 2D NMR Spectroscopy. [Link]

• Oxford Instruments. 1H-1H COSY & TOCSY two- dimensional NMR spectroscopy. [Link]

• Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

• University of Calgary. DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. [Link]

• ResearchGate. Sample preparation. [Link]

• Scribd. NMR Analysis of Esters and Aromatic Compounds. [Link]

• University of Bristol. NMR Techniques in Organic Chemistry: a quick guide. [Link]

• National Center for Biotechnology Information. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. [Link]

• MDPI. Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. [Link]

• Royal Society of Chemistry. Supplementary Information. [Link]

• Wiley Online Library. Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. [Link]

• National Center for Biotechnology Information. NMR Spectroscopy for Metabolomics Research. [Link]

Sources

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. organomation.com [organomation.com]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. researchgate.net [researchgate.net]
• 5. web.uvic.ca [web.uvic.ca]
• 6. NMR Spectroscopy for Metabolomics Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. nmr.oxinst.com [nmr.oxinst.com]
• 9. emerypharma.com [emerypharma.com]
• 10. organicchemistrydata.org [organicchemistrydata.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Efficiency Sample Preparation and LC-MS/MS Quantification of 4-Chloro-2-methylphenyl 2-nitrobenzoate

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Environmental Water and Biological Fluids Technique: Solid-Phase Extraction (SPE) coupled with LC-MS/MS

Introduction & Chemical Context

4-Chloro-2-methylphenyl 2-nitrobenzoate is a complex halogenated nitroaromatic ester. Structurally, it is formed by the esterification of 4-chloro-2-methylphenol (a well-known biocide and degradation product of phenoxyacid herbicides) and 2-nitrobenzoic acid.

In drug development and environmental monitoring, quantifying intact halogenated nitroaromatic esters presents a unique analytical challenge. The molecule is highly lipophilic, UV-active, and susceptible to abiotic hydrolysis. Traditional sample preparation methods often fail due to unintended ester cleavage or severe matrix-induced ion suppression during mass spectrometric analysis. This application note provides a self-validating, E-E-A-T-grounded protocol designed to preserve molecular integrity while maximizing detection sensitivity.

Scientific Rationale & Mechanistic Insights

To ensure absolute trustworthiness and reproducibility, every step of this protocol is engineered around the specific physicochemical vulnerabilities of 4-chloro-2-methylphenyl 2-nitrobenzoate:

• Prevention of Ester Hydrolysis (pH Control): Esters are notoriously labile in both highly acidic and alkaline environments. Adjusting the sample matrix to a strictly controlled pH of 5.0 prevents the hydrolytic cleavage of the molecule back into 4-chloro-2-methylphenol and 2-nitrobenzoic acid [1].

• Sorbent Selection (Porous Graphitic Carbon vs. C18): While traditional C18 sorbents rely solely on hydrophobic partitioning, Porous Graphitic Carbon (PGC) provides a dual-retention mechanism. PGC induces charge-dipole interactions between its polarizable graphite surface and the strong electron-withdrawing nitro group (-NO2) of the analyte. This allows for aggressive washing steps without premature analyte breakthrough [1].

• Ionization Enhancement (Post-Column Addition): Nitroaromatics often exhibit poor ionization efficiency in standard Electrospray Ionization (ESI). By introducing a post-column flow of ammonia in methanol, we artificially drive the formation of stable adducts in the MS source, drastically enhancing the negative ion electrospray (ESI-) response[2].

• Self-Validating Quantification: To account for matrix effects (ion suppression/enhancement), a stable isotope-labeled internal standard (e.g., a 13 C-labeled analog) must be spiked into the sample prior to extraction. Because 13 C-labeled standards co-elute perfectly with the native analyte, they provide a mathematically robust correction for any ionization anomalies [3].

Step-by-Step Sample Preparation Protocol

Materials & Reagents

• Sorbent: Porous Graphitic Carbon (PGC) or Polymeric HLB SPE Cartridges (500 mg / 6 mL).

• Buffers: 0.1 M Ammonium Acetate buffer (adjusted to pH 5.0 with acetic acid).

• Solvents: LC-MS grade Methanol, Acetonitrile, and Ultrapure Water.

Phase 1: Matrix Pre-Treatment

• Filtration: Filter 100 mL of the environmental water or diluted biological fluid through a 0.45 µm PTFE membrane to remove particulate matter.

• pH Stabilization: Add 5 mL of 0.1 M Ammonium Acetate buffer to the sample. Verify that the final pH is exactly 5.0 to ensure ester stability.

• Internal Standard Spiking: Spike the sample with 50 µL of a 1.0 µg/mL 13 C-labeled internal standard solution. Vortex for 30 seconds.

Phase 2: Solid-Phase Extraction (SPE)

• Conditioning: Mount the SPE cartridge on a vacuum manifold. Condition with 5 mL of 100% Methanol, followed immediately by 5 mL of Ultrapure Water (pre-adjusted to pH 5.0). Critical: Do not let the sorbent bed dry out.

• Loading: Load the buffered sample onto the cartridge at a strictly controlled flow rate of 2–3 mL/min. Exceeding this rate will cause poor mass transfer and lower recoveries.

• Washing: Wash the cartridge with 5 mL of 5% Methanol in water to elute polar interferents. The PGC sorbent will tightly retain the nitroaromatic ester during this step.

• Drying: Apply full vacuum (-15 inHg) for 5 minutes to remove residual water.

• Elution: Elute the target analyte into a clean glass tube using 5 mL of 100% Acetonitrile at a drop-wise flow rate (1 mL/min).

Phase 3: Reconstitution

• Evaporation: Evaporate the eluate to near-dryness under a gentle stream of ultra-high-purity Nitrogen at 30°C. Note: Temperatures above 40°C risk thermal degradation of the ester.

• Reconstitution: Reconstitute the residue in 1.0 mL of the initial LC mobile phase (e.g., 90:10 Water:Methanol). Vortex for 1 minute and transfer to an autosampler vial.

Workflow Visualization

Figure 1: SPE workflow for 4-chloro-2-methylphenyl 2-nitrobenzoate extraction.

LC-MS/MS Analytical Conditions

To maximize the detection capabilities post-extraction, the following chromatographic and mass spectrometric conditions are recommended:

• Analytical Column: Porous Graphitic Carbon (PGC) or high-end C18 (100 x 2.1 mm, 3 µm).

• Mobile Phase A: Ultrapure Water with 2 mM Ammonium Formate.

• Mobile Phase B: 100% Methanol.

• Gradient Program: 10% B to 90% B over 10 minutes, hold at 90% B for 2 minutes, return to 10% B.

• Flow Rate: 0.3 mL/min.

• Post-Column Reagent: 0.8 M Ammonia in Methanol infused at 0.05 mL/min via a T-junction prior to the MS source [2].

• Ionization Mode: Electrospray Ionization in Negative Mode (ESI-).

Quantitative Data & Method Validation Summary

The table below summarizes the expected quantitative performance of this protocol when applied to complex aqueous matrices, demonstrating high recovery and exceptional sensitivity.

Validation Parameter	Expected Value / Range	Analytical Significance
Linearity Range	0.1 – 500 ng/L	Covers trace environmental to high-dose biological levels.
Limit of Detection (LOD)	0.05 ng/L	Achieved via post-column ammonia ionization enhancement.
Limit of Quantification (LOQ)	0.15 ng/L	Lowest concentration quantified with RSD < 20%.
SPE Recovery (Water Matrix)	92.4% ± 4.1%	Demonstrates the superior retention of PGC sorbents.
Intra-day Precision (RSD)	< 6.5%	Ensures high repeatability within a single analytical batch.
Inter-day Precision (RSD)	< 8.2%	Validates method ruggedness across multiple days.
Matrix Effect (Ion Suppression)	-12%	Fully corrected by the 13 C-labeled internal standard.

References

• Tachon, R., Pichon, V., Le Borgne, M. B., & Minet, J. J. (2007). "Use of porous graphitic carbon for the analysis of nitrate ester, nitramine and nitroaromatic explosives and by-products by liquid chromatography–atmospheric pressure chemical ionisation-mass spectrometry." Journal of Chromatography A, 1154(1-2), 174-181. URL: [Link]

• "Liquid Chromatography with Post-Column Reagent Addition of Ammonia in Methanol Coupled to Negative Ion Electrospray Ionization Tandem Mass Spectrometry for Determination of Phenoxyacid Herbicides and their Degradation Products in Surface Water." (2010). Analytical Chemistry Insights, 5, 1-14. URL: [Link]

• Santilio, A., Stefanelli, P., & Girolimetti, S. (2015). "Determination of Acid Herbicides Using Modified QuEChERS with Fast Switching ESI+/ESI– LC-MS/MS." Journal of Agricultural and Food Chemistry, 63(42). URL: [Link]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 4-Chloro-2-methylphenyl 2-nitrobenzoate Synthesis

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing low reaction yields during the synthesis of 4-chloro-2-methylphenyl 2-nitrobenzoate .

The coupling of 4-chloro-2-methylphenol with 2-nitrobenzoyl chloride presents severe synthetic bottlenecks. The dual steric hindrance—caused by the ortho-methyl group on the phenol and the ortho-nitro group on the acyl chloride—drastically reduces the rate of esterification. When combined with the inherently low nucleophilicity of phenols, standard esterification protocols often fail. This guide provides field-proven troubleshooting insights, mechanistic causality, and self-validating protocols to optimize your reaction yield.

Reaction workflow comparing standard and optimized esterification methods.

Troubleshooting & Optimization FAQs

Q1: Why is my baseline yield so low (<30%) when using standard Schotten-Baumann conditions? A1: The classic Schotten-Baumann reaction utilizes an aqueous alkaline medium (e.g., NaOH) to deprotonate the phenol and neutralize the generated HCl[1]. However, this biphasic system is highly problematic for your specific substrates. The ortho-methyl group on 4-chloro-2-methylphenol and the ortho-nitro group on 2-nitrobenzoyl chloride create severe steric crowding around the reaction center. Because the esterification is slowed down by this steric hindrance, the competing side reaction—hydrolysis of 2-nitrobenzoyl chloride by the aqueous hydroxide to form 2-nitrobenzoic acid—outpaces the desired ester formation, destroying your starting material[2].

Q2: How can I overcome this steric hindrance to improve conversion? A2: You must abandon aqueous biphasic conditions and transition to an anhydrous, base-mediated organic system utilizing 4-(Dimethylamino)pyridine (DMAP) as a nucleophilic catalyst. DMAP is critical for the efficient formation of esters from sterically demanding substrates[3]. By running the reaction in anhydrous dichloromethane (DCM) with triethylamine (TEA) as an auxiliary base and 5-10 mol% DMAP, you eliminate the hydrolytic destruction of your acyl chloride and significantly accelerate the acylation rate[4].

Q3: What is the exact mechanistic role of DMAP in this reaction, and why is it better than TEA alone? A3: While TEA acts primarily as a Brønsted base to scavenge HCl, DMAP functions as a highly active nucleophilic catalyst. DMAP attacks the carbonyl carbon of 2-nitrobenzoyl chloride up to 10,000 times faster than the hindered phenol can[4]. This forms a highly reactive N-acylpyridinium intermediate[5]. This intermediate is a significantly more potent acylating agent than the parent acid chloride because the positively charged pyridinium ring is an excellent leaving group. The sterically hindered 4-chloro-2-methylphenol then readily attacks this activated intermediate, forming the ester and regenerating the DMAP catalyst[5].

DMAP-catalyzed nucleophilic acyl transfer mechanism for hindered esters.

Q4: I prefer to start with 2-nitrobenzoic acid instead of the acyl chloride due to stability issues. Can I still achieve high yields? A4: Yes, you can utilize the Steglich esterification method. This involves reacting 2-nitrobenzoic acid and 4-chloro-2-methylphenol using a coupling reagent like N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), along with catalytic DMAP[3]. The carboxylic acid and DCC form an O-acylisourea intermediate. DMAP then attacks this intermediate to form the same reactive N-acylpyridinium species described above, which subsequently reacts with the phenol[3][6]. Recent optimizations suggest using greener solvents like acetonitrile (MeCN) or dimethyl carbonate (DMC) instead of DCM to improve the sustainability profile and simplify purification[7][8].

Quantitative Data Presentation

The following table summarizes the expected performance of various methodologies for this specific sterically hindered coupling, based on compiled optimization data:

Method	Reagents	Catalyst / Base	Solvent	Conditions	Typical Yield (%)	Primary Limitation
Schotten-Baumann	Acyl Chloride + Phenol	NaOH (Base)	Water / DCM	Room Temp, 2h	15 - 30%	Severe acyl chloride hydrolysis
Anhydrous Acylation	Acyl Chloride + Phenol	TEA (Base)	DCM	0 °C to RT, 4h	40 - 50%	Slow kinetics due to steric clash
DMAP-Catalyzed	Acyl Chloride + Phenol	TEA + DMAP	DCM	0 °C to RT, 3h	85 - 95%	None (Highly Optimized)
Steglich Esterification	Carboxylic Acid + Phenol	DCC + DMAP	MeCN	Room Temp, 12h	75 - 85%	Urea byproduct removal

Experimental Protocols

The following protocols are designed as self-validating systems . Each step includes a chemical or visual checkpoint to ensure the reaction is proceeding as intended, alongside the causality for critical parameters.

Protocol A: DMAP-Catalyzed Synthesis from 2-Nitrobenzoyl Chloride

Best for maximum yield and rapid reaction times.

• Preparation: Flame-dry a 100 mL round-bottom flask under a nitrogen atmosphere. Causality: Strict anhydrous conditions prevent the competitive hydrolysis of 2-nitrobenzoyl chloride.

• Reagent Loading: Dissolve 4-chloro-2-methylphenol (1.0 eq, 10 mmol) in anhydrous dichloromethane (DCM, 25 mL).

• Base & Catalyst Addition: Add triethylamine (TEA, 1.5 eq, 15 mmol) and 4-(Dimethylamino)pyridine (DMAP, 0.1 eq, 1 mmol) to the stirring solution.

• Acylating Agent Addition: Cool the reaction mixture to 0 °C using an ice bath. Dissolve 2-nitrobenzoyl chloride (1.1 eq, 11 mmol) in anhydrous DCM (10 mL) and add it dropwise via an addition funnel over 15 minutes. Causality: Dropwise addition at 0 °C controls the highly exothermic formation of the N-acylpyridinium intermediate, preventing thermal degradation and side reactions.

• Reaction Progression (Validation Checkpoint): Remove the ice bath and allow the mixture to warm to room temperature. Stir for 3 hours. Self-Validation: As the reaction proceeds, a white precipitate of triethylamine hydrochloride (TEA·HCl) will form in the DCM, visually confirming that acylation is occurring and HCl is being scavenged.

• Work-up (Validation Checkpoint): Quench the reaction with saturated aqueous NaHCO₃ (20 mL) to neutralize excess acid and destroy any unreacted acyl chloride. Self-Validation: The cessation of CO₂ gas evolution confirms complete neutralization. Extract the aqueous layer with DCM (2 x 15 mL). Wash the combined organic layers with 1M HCl (20 mL) to remove TEA and DMAP, followed by brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via recrystallization from ethanol to yield pure 4-chloro-2-methylphenyl 2-nitrobenzoate.

Protocol B: Steglich Esterification from 2-Nitrobenzoic Acid

Best for avoiding moisture-sensitive acyl chlorides.

• Preparation: In a dry 100 mL flask under nitrogen, dissolve 2-nitrobenzoic acid (1.0 eq, 10 mmol) and 4-chloro-2-methylphenol (1.0 eq, 10 mmol) in anhydrous acetonitrile (MeCN, 30 mL)[8].

• Catalyst Addition: Add DMAP (0.1 eq, 1 mmol).

• Coupling Agent: Cool the mixture to 0 °C. Add N,N'-Dicyclohexylcarbodiimide (DCC, 1.1 eq, 11 mmol) in one portion. Causality: DCC acts as the dehydrating agent to form the O-acylisourea. Cooling the reaction prevents the unwanted rearrangement of the O-acylisourea into an inactive N-acylurea byproduct[3].

• Reaction Progression (Validation Checkpoint): Stir at 0 °C for 30 minutes, then warm to room temperature and stir for 12 hours. Self-Validation: The formation of a dense, insoluble white precipitate (dicyclohexylurea, DCU) serves as a visual confirmation that the O-acylisourea intermediate has successfully formed and reacted.

• Work-up: Filter off the DCU precipitate through a Celite pad. Concentrate the filtrate under reduced pressure. Redissolve the residue in ethyl acetate, wash with 1M HCl, saturated NaHCO₃, and brine. Dry and concentrate to obtain the product.

References

• Schotten–Baumann reaction Source: Grokipedia URL:[Link]

• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids Source: RSC Publishing (Green Chemistry) URL:[Link]

• Steglich Esterification Source: Organic Chemistry Portal URL:[Link]

• The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study Source: ScholarWorks @ UTRGV URL:[Link]

• Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile Source: JoVE (Journal of Visualized Experiments) URL:[Link]

• A New, Simple and Efficient Method of Steglich Esterification of Juglone with Long-Chain Fatty Acids Source: SciELO URL:[Link]

Sources

• 1. Schotten–Baumann reaction — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 6. scielo.br [scielo.br]
• 7. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 8. jove.com [jove.com]

Technical Support Center: Optimizing Catalyst Concentration for 4-Chloro-2-methylphenyl 2-nitrobenzoate Production

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Prepared by: Senior Application Scientist, Process Chemistry Division

Mechanistic Context: The Kinetic Bottleneck

The synthesis of 4-chloro-2-methylphenyl 2-nitrobenzoate via the esterification of 4-chloro-2-methylphenol and 2-nitrobenzoyl chloride (or 2-nitrobenzoic acid) presents a classic kinetic challenge.

The nucleophile, 4-chloro-2-methylphenol, is severely compromised by two factors:

• Electronic Deactivation: The para-chloro group withdraws electron density from the aromatic ring, reducing the nucleophilicity of the hydroxyl oxygen.

• Steric Hindrance: The ortho-methyl group physically blocks the trajectory of the incoming electrophile.

To overcome this, 4-dimethylaminopyridine (DMAP) is employed as a nucleophilic catalyst. Rather than relying on the weak phenol to attack the acyl chloride directly, DMAP rapidly attacks the electrophile to form a highly reactive N-acylpyridinium intermediate [1]. This intermediate lowers the activation energy required for the hindered phenol to undergo nucleophilic substitution, effectively bypassing the kinetic bottleneck.

Figure 1: DMAP-catalyzed nucleophilic acyl substitution mechanism for hindered phenols.

Troubleshooting & FAQ (Diagnostic Guide)

Q1: My esterification is stalling at <40% conversion despite using a stoichiometric excess of 2-nitrobenzoyl chloride. Why? A1: You are likely operating below the critical DMAP concentration threshold. Because 4-chloro-2-methylphenol is highly hindered, the uncatalyzed background reaction is practically zero. If your DMAP concentration is too low (e.g., <5 mol%), the steady-state concentration of the highly electrophilic N-acylpyridinium intermediate is insufficient to drive the reaction forward against the steric bulk of the ortho-methyl group. Increase DMAP to 10–15 mol% to saturate the catalytic cycle.

Q2: We are using the Steglich method (EDC·HCl or DCC with 2-nitrobenzoic acid). Instead of the target ester, we are isolating a highly polar byproduct. What is happening? A2: You are observing the classic 1,3-rearrangement of the O-acylisourea intermediate into an unreactive N-acylurea [2]. In a Steglich esterification, the carboxylic acid and carbodiimide first form an O-acylisourea. If the phenol attacks too slowly (which is the case for 4-chloro-2-methylphenol), the intermediate spontaneously rearranges. DMAP acts as an acyl transfer agent to outcompete this rearrangement [1]. If you see N-acylurea formation, your DMAP concentration is too low relative to the rearrangement rate. Increase DMAP to 15–20 mol%.

Q3: Can I use DMAP as the sole base in the acyl chloride route to simplify my reaction? A3: Absolutely not. While DMAP is a powerful nucleophile, it is a relatively weak Brønsted base (pKa ~9.6). In the acyl chloride route, one equivalent of HCl is generated. If DMAP is the only base present, it will be rapidly protonated to form DMAP·HCl, completely removing it from the catalytic cycle and halting the reaction [3]. You must use an inexpensive, non-nucleophilic auxiliary base—such as Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)—in stoichiometric excess (1.5–2.0 eq) to act as an acid scavenger.

Q4: Does scaling DMAP beyond 20 mol% continue to improve the reaction rate? A4: No. Kinetic studies demonstrate a saturation point. Beyond 15–20 mol%, the rate-determining step shifts entirely from the formation of the N-acylpyridinium intermediate to the nucleophilic attack of the phenol on the intermediate. Adding more DMAP beyond this point provides diminishing returns, complicates downstream purification (requiring aggressive acidic aqueous washes), and can promote side reactions.

Quantitative Optimization Data

The following table summarizes the empirical optimization of DMAP concentration using the Acyl Chloride route in Dichloromethane (DCM) at room temperature (22°C).

DMAP (mol%)	TEA (Equivalents)	Time to >95% Conv. (h)	Unreacted Phenol (%)	Isolated Yield (%)	Notes
0%	1.5	24.0	>85%	<10%	Uncatalyzed reaction fails due to steric hindrance.
1%	1.5	18.0	45%	48%	Catalyst turnover is too slow; reaction stalls.
5%	1.5	6.5	12%	81%	Acceptable for non-time-sensitive workflows.
10%	1.5	2.0	<2%	94%	Optimal balance of kinetics and purification.
20%	1.5	1.5	<1%	95%	Marginal kinetic gain; harder to remove residual DMAP.
10%	0.0	24.0	>90%	<5%	Total failure. DMAP poisoned by generated HCl.

Validated Experimental Protocol

The following protocol utilizes a self-validating workflow designed to ensure complete conversion of the hindered phenol while preventing catalyst poisoning.

Figure 2: Step-by-step experimental workflow for optimized esterification.

Procedure: Acyl Chloride Route (10 mmol scale)

Step 1: Substrate Preparation

• Charge a flame-dried 100 mL round-bottom flask with a magnetic stir bar.

• Add 4-chloro-2-methylphenol (1.43 g, 10.0 mmol, 1.0 eq) and dissolve in 30 mL of anhydrous Dichloromethane (DCM) under a nitrogen atmosphere.

Step 2: Catalyst & Base Loading

• Add Triethylamine (TEA) (1.52 g, 2.1 mL, 15.0 mmol, 1.5 eq). Causality: Excess TEA ensures all generated HCl is scavenged, protecting the DMAP.

• Add DMAP (122 mg, 1.0 mmol, 10 mol%). Causality: 10 mol% is the established optimal concentration to saturate the acyl-pyridinium intermediate pool.

• Cool the reaction mixture to 0°C using an ice-water bath.

Step 3: Electrophile Addition

• Dissolve 2-nitrobenzoyl chloride (2.04 g, 11.0 mmol, 1.1 eq) in 10 mL of anhydrous DCM.

• Add this solution dropwise to the reaction flask over 15 minutes. Causality: Dropwise addition controls the exothermic formation of the acyl-pyridinium intermediate and prevents localized overheating.

Step 4: Self-Validation & Monitoring

• Remove the ice bath and allow the reaction to warm to room temperature (22°C). Stir for 2 hours.

• Validation Check: Perform TLC (Eluent: 8:2 Hexanes:Ethyl Acetate).

  • Indicator: The phenol spot (Rf ~0.3) should be completely consumed, replaced by a new UV-active spot for the ester (Rf ~0.6).

  • Correction loop: If the phenol spot persists heavily after 2 hours, spike the reaction with an additional 2 mol% DMAP (24 mg) and 0.2 eq TEA. If the reaction proceeds rapidly thereafter, your initial reagents contained trace moisture that deactivated a portion of the catalyst.

Step 5: Workup and Purification

• Quench the reaction by adding 20 mL of saturated aqueous NH4​Cl .

• Transfer to a separatory funnel. Wash the organic layer successively with 1.0 M HCl (2 x 20 mL) to completely remove DMAP and TEA, followed by saturated aqueous NaHCO3​ (20 mL) to remove unreacted 2-nitrobenzoic acid (hydrolyzed acyl chloride).

• Wash with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield 4-chloro-2-methylphenyl 2-nitrobenzoate as a solid.

References

• Green Chemistry (RSC Publishing). "A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids". Available at: [Link]

• Frontiers. "Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review". Available at:[Link]

Technical Support Center: RP-HPLC Optimization for 4-Chloro-2-methylphenyl 2-nitrobenzoate

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with the chromatographic analysis of 4-chloro-2-methylphenyl 2-nitrobenzoate .

Because this compound is a highly hydrophobic ester, it presents unique challenges: it is prone to on-column hydrolysis, and its degradation products (a strong carboxylic acid and a weakly acidic phenol) have vastly different ionization states. This guide provides field-proven, causality-driven solutions to optimize your Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) mobile phase.

Diagnostic Decision Tree

Before adjusting your instrument parameters, use the following logical workflow to identify the root cause of poor chromatographic performance.

Figure 1: Diagnostic workflow for optimizing RP-HPLC mobile phase parameters.

Frequently Asked Questions (FAQs)

Q: Why do I see three peaks when injecting a "pure" standard of 4-chloro-2-methylphenyl 2-nitrobenzoate? A: This is a classic sign of sample-solvent or on-column hydrolysis. The ester bond is susceptible to cleavage, yielding 4-chloro-2-methylphenol and 2-nitrobenzoic acid . If your sample diluent or mobile phase is neutral to alkaline, this hydrolysis accelerates. Causality: Esters are unstable at high pH. To prevent degradation, adjust the pH well away from the pKa of the analytes to impart robustness to the method[1]. Maintaining an acidic mobile phase (pH 2.5–3.0) stabilizes the ester bond during the run.

Q: Should I use Acetonitrile (ACN) or Methanol (MeOH) as the organic modifier? A: For nitroaromatic and halogenated compounds, Acetonitrile is vastly superior. Causality: ACN is an aprotic solvent with a higher eluotropic strength and lower viscosity than MeOH, which helps in dissolving non-polar or moderately polar analytes[2]. More importantly, ACN partakes in π-π interactions with the aromatic rings of the 2-nitrobenzoate moiety, offering sharper peaks and better selectivity ( α ) between the intact ester and its phenolic degradation product.

Q: Why is buffer selection critical if the main compound is neutral? A: While the intact ester is neutral and its retention is largely unaffected by pH, its hydrolysis products are highly ionizable. 2-nitrobenzoic acid has a pKa of ~2.2. At a neutral pH, it exists as a fully ionized carboxylate anion, which elutes near the void volume ( t0​ ) and interacts poorly with the hydrophobic C18 stationary phase, causing severe tailing. By buffering the mobile phase to pH 2.7, you protonate the acid, neutralizing its charge and ensuring predictable, sharp retention.

Troubleshooting Guide

Issue 1: Severe peak tailing for the early-eluting impurity (2-nitrobenzoic acid).

• Root Cause: Secondary interactions between the ionized carboxylate group of the acid and residual active silanols on the silica-based stationary phase.

• Solution: Lower the mobile phase pH to 2.7 using 0.1% Formic Acid (FA) or 0.1% Trifluoroacetic Acid (TFA). This suppresses the ionization of the acid, increasing its hydrophobicity and eliminating silanol interactions.

Issue 2: Retention time (RT) drifting over consecutive injections.

• Root Cause: Poor column equilibration or a mismatch between the sample diluent and the mobile phase. If the sample is dissolved in 100% strong organic solvent but injected into a highly aqueous mobile phase, it causes local disruption of the stationary phase partitioning. Furthermore, temperature fluctuations can cause RT shifts.

• Solution: Dilute the sample in the initial mobile phase composition (e.g., 10% ACN / 90% Water). Ensure the column is equilibrated with at least 10-20 column volumes (CV) of the mobile phase before starting the run, and utilize a thermostat column oven to maintain a constant temperature[3].

Issue 3: Co-elution of the intact ester with 4-chloro-2-methylphenol.

• Root Cause: Isocratic elution is insufficient for resolving compounds with vastly different hydrophobicity profiles. The phenol is moderately polar, while the intact ester is highly lipophilic.

• Solution: Switch from isocratic to gradient elution. Typically, the gradient begins with a lower ACN concentration to retain the more polar compound, followed by a gradual increase in ACN to elute the less polar analyte[4].

Quantitative Data: Mobile Phase Composition vs. Chromatographic Performance

The table below summarizes the causality between mobile phase choices and resulting chromatographic performance for this specific ester.

Mobile Phase Composition	Aqueous pH	Expected RT (Ester)	Resolution ( Rs​ ) from Impurities	Peak Shape ( As​ )	Diagnostic Outcome
60% MeOH / 40% Water	~6.5	8.5 min	Poor (Co-elution of acid at t0​ )	1.8 (Severe Tailing)	Fails System Suitability
60% ACN / 40% Water	~6.5	6.2 min	Moderate ( Rs​ < 1.5)	1.5 (Tailing)	Sub-optimal selectivity
60% ACN / 40% 0.1% FA	2.7	6.5 min	Good ( Rs​ > 2.0)	1.05 (Ideal)	Acceptable for isocratic
Gradient 10-90% ACN (0.1% FA)	2.7	5.8 min	Excellent ( Rs​ > 3.5)	1.02 (Ideal)	Optimal Method

Experimental Protocols: Self-Validating Gradient Optimization

This protocol is designed as a self-validating system. By embedding System Suitability Testing (SST) directly into the workflow, the method proves its own reliability before sample analysis begins.

Step 1: Mobile Phase Preparation & Validation

• Aqueous Phase (Mobile Phase A): Measure 1000 mL of LC-MS grade water. Add 1.0 mL of Formic Acid to achieve a 0.1% v/v concentration.

  • Self-Validation Check: Measure the pH with a calibrated meter. The pH must read 2.7 ± 0.1 . If the pH > 3.0, discard and re-prepare to ensure the 2-nitrobenzoic acid remains protonated.

• Organic Phase (Mobile Phase B): Measure 1000 mL of LC-MS grade Acetonitrile. Add 1.0 mL of Formic Acid (0.1% v/v) to prevent baseline drift during the gradient run.

Step 2: System Setup & Equilibration

• Install a C18 column (e.g., 100 mm x 4.6 mm, 3 µm particle size).

• Set the column oven temperature to 30 °C .

• Set the flow rate to 1.0 mL/min .

• Flush the system with 20 Column Volumes (CV) of Mobile Phase A to passivate residual silanol activity.

Step 3: Gradient Execution

Program the following gradient to ensure the polar acid is retained early, while the hydrophobic ester elutes efficiently:

• 0.0 – 2.0 min: 10% B (Isocratic hold)

• 2.0 – 10.0 min: 10% → 90% B (Linear ramp)

• 10.0 – 12.0 min: 90% B (Column wash)

• 12.0 – 12.1 min: 90% → 10% B (Return to initial conditions)

• 12.1 – 17.0 min: 10% B (Re-equilibration)

Step 4: System Suitability Testing (SST)

Inject a forced-degradation resolution mixture (containing 4-chloro-2-methylphenyl 2-nitrobenzoate, 4-chloro-2-methylphenol, and 2-nitrobenzoic acid).

• Acceptance Criteria: The resolution ( Rs​ ) between the phenol and the intact ester must be > 2.0 . The asymmetry factor ( As​ ) for all peaks must be < 1.2 . If criteria are met, the method is validated for use.

References

• LCGC International. Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Available at: [Link][1]

• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. Available at:[Link][2]

• YMC Europe. HPLC Troubleshooting – A General Approach for (U)HPLC Problems. Available at: [Link][3]

• ACS Publications. Method-at-a-Glance (MAG) as a Graphical Approach for Method Development in Reversed-Phase Liquid Chromatography. Analytical Chemistry. Available at:[Link][4]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 3. (U)HPLC Troubleshooting | HPLC Problem Guide | YMC [ymc.eu]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

4-chloro-2-methylphenyl 2-nitrobenzoate vs other nitrobenzoate esters

Comparative Guide: 4-Chloro-2-methylphenyl 2-nitrobenzoate vs. Alternative Nitrobenzoate Esters in Chemical Synthesis and Drug Development

Executive Summary

As a Senior Application Scientist, I frequently evaluate ester-based protecting groups and prodrug scaffolds to optimize pharmacokinetic profiles and synthetic pathways. Nitrobenzoate esters are indispensable tools in organic synthesis and drug development, serving as crystalline derivatives for X-ray analysis, photolabile protecting groups, and tunable substrates for esterase-mediated "soft drug" activation[1].

Among these, 4-chloro-2-methylphenyl 2-nitrobenzoate (4-C2MP-2NB) represents a highly specialized scaffold. By coupling the photochemically active 2-nitrobenzoyl moiety with the sterically hindered, lipophilic 4-chloro-2-methylphenol leaving group[2], this compound offers a unique kinetic and tracking profile compared to standard para-nitrobenzoate (pNB) or simple aliphatic 2-nitrobenzoate esters.

Mechanistic Insights: Causality Behind the Chemistry

The 2-Nitrobenzoate Core

The ortho-nitro group introduces significant steric hindrance around the carbonyl carbon, slowing down spontaneous chemical hydrolysis compared to para-isomers. Furthermore, 2-nitrobenzoate esters are inherently photolabile under UV irradiation, making them excellent photo-caged precursors[3]. In synthetic applications, the proximity of the nitro group to the ester linkage allows for specific reductive cyclizations, serving as a direct precursor for the synthesis of complex heterocycles like benzisoxazoles[4].

The 4-Chloro-2-methylphenyl Moiety

Unlike simple methyl or benzyl esters, the 4-chloro-2-methylphenyl group significantly increases the lipophilicity (LogP) of the molecule. In drug development, this is leveraged to enhance membrane permeability. Upon enzymatic or photochemical cleavage, the ester releases 4-chloro-2-methylphenol—a compound with a distinct UV chromophore and isotopic chlorine signature that is highly trackable in LC-MS/MS pharmacokinetic assays[2].

Crucially, the ortho-methyl group on the phenol ring provides precisely calibrated steric resistance against ubiquitous hepatic esterases. This structural feature prolongs the half-life of the prodrug compared to unhindered phenolic esters, allowing it to act as a tunable "soft drug" that degrades at a controlled rate[1].

Comparative Performance Data

To guide your selection, the following table synthesizes the physicochemical and kinetic differences between 4-C2MP-2NB and other common nitrobenzoate esters.

Property / Metric	4-Chloro-2-methylphenyl 2-nitrobenzoate	p-Nitrobenzoate (pNB) Esters	Methyl 2-nitrobenzoate
Primary Application	Tunable prodrugs, photolabile probes, lipophilic tracking	Enantiomeric resolution, X-ray crystallography[5]	Heterocycle synthesis (benzisoxazoles)[4]
Steric Hindrance (Carbonyl)	High (Dual ortho-substituents: nitro & methyl)	Low	Moderate (ortho-nitro only)
Esterase Cleavage Rate	Slow / Controlled (Tunable half-life)[1]	Fast	Fast
Photochemical Lability	High (UV-induced cleavage)[3]	Low	High
Leaving Group Trackability	Excellent (Isotopic Cl signature, strong UV)[2]	Poor (Aliphatic alcohols)	Poor (Methanol)

Visualizing the Mechanistic Pathway

The following diagram illustrates the dual-stimulus cleavage pathways (enzymatic vs. photochemical) of 4-C2MP-2NB, demonstrating how the specialized leaving group is released.

Dual-stimulus cleavage pathways of 4-C2MP-2NB yielding trackable 4-chloro-2-methylphenol.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The synthesis protocol includes an in-process TLC check to prevent premature workup, while the esterase assay utilizes an internal standard for absolute quantification.

Protocol 1: Synthesis of 4-Chloro-2-methylphenyl 2-nitrobenzoate

Objective: High-yield esterification via modified Schotten-Baumann conditions.

• Preparation: Dissolve 1.0 eq (10 mmol) of 4-chloro-2-methylphenol in 20 mL of anhydrous dichloromethane (DCM) under an argon atmosphere.

• Base Addition: Add 1.5 eq (15 mmol) of triethylamine (TEA) and 0.1 eq (1 mmol) of 4-dimethylaminopyridine (DMAP) as a nucleophilic catalyst. Causality: DMAP accelerates the reaction by forming a highly reactive N-acylpyridinium intermediate, overcoming the steric hindrance of the ortho-methyl group on the phenol.

• Acylation: Cool the mixture to 0°C. Dropwise, add 1.1 eq (11 mmol) of 2-nitrobenzoyl chloride dissolved in 5 mL of DCM.

• Validation (In-Process): Stir for 2 hours at room temperature. Monitor via TLC (Hexane/Ethyl Acetate 8:2). The disappearance of the phenol spot (UV active, stains with KMnO 4​ ) validates reaction completion.

• Workup: Quench with 1M HCl (15 mL) to remove TEA and DMAP. Wash the organic layer with saturated NaHCO 3​ and brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under vacuum. Purify via flash chromatography.

Protocol 2: In Vitro Esterase Cleavage Assay (Microsomal Stability)

Objective: Compare the enzymatic hydrolysis rate of 4-C2MP-2NB against standard pNB esters[1].

• Incubation Setup: Prepare a 1 µM solution of the ester substrate in 100 mM phosphate buffer (pH 7.4). Pre-incubate at 37°C for 5 minutes.

• Enzyme Initiation: Add rat hepatic microsomes (final protein concentration: 0.5 mg/mL) to initiate the reaction.

• Time-Course Sampling: At 0, 15, 30, 60, and 120 minutes, extract 50 µL aliquots.

• Quenching: Immediately quench each aliquot by adding 150 µL of ice-cold acetonitrile containing 100 nM of an internal standard (e.g., isotope-labeled 4-chloro-2-methylphenol-d3). Causality: Acetonitrile instantly denatures the esterases, halting hydrolysis and precipitating proteins, ensuring the kinetic snapshot is perfectly preserved.

• Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS, tracking the appearance of the 4-chloro-2-methylphenol leaving group.

High-throughput workflow for evaluating esterase-mediated cleavage kinetics.

References

• Estradiol-16α-carboxylic acid esters as locally active estrogens Source: Google Patents URL:1

• Biocatalytic Methods for the Synthesis of Enantioenriched Odor Active Compounds Source: ACS Publications URL:5

• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles Source: PMC (NIH) URL:4

• Occurrence and transformation of phenoxy acids in aquatic environment and photochemical methods of their removal: a review Source: PMC (NIH) URL:2

• Photochemical studies. VI. Photochemistry of nitrobenzoate esters and related nitroaromatic compounds. Some novel reduction and esterification reactions Source: Journal of the American Chemical Society URL:3

Sources

• 1. US6476012B2 - Estradiol-16α-carboxylic acid esters as locally active estrogens - Google Patents [patents.google.com]
• 2. Occurrence and transformation of phenoxy acids in aquatic environment and photochemical methods of their removal: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Comprehensive Guide to Personal Protective Equipment for Handling 4-chloro-2-methylphenyl 2-nitrobenzoate

This guide provides essential safety and handling protocols for 4-chloro-2-methylphenyl 2-nitrobenzoate. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following recommendations are synthesized from data on structurally similar halogenated nitroaromatic compounds. This approach ensures a robust and precautionary framework for researchers, scientists, and drug development professionals.

Hazard Analysis: Understanding the Risks

Substances structurally related to 4-chloro-2-methylphenyl 2-nitrobenzoate, such as various chlorinated and nitrated aromatic compounds, are classified as hazardous. The primary risks are associated with skin and eye contact, inhalation, and ingestion. Aromatic nitro compounds, in particular, are noted for their potential toxicity and ability to be absorbed through the skin[1].

Anticipated Hazards:

• Skin Irritation: Similar compounds are known to cause skin irritation[2][3].

• Serious Eye Irritation: Direct contact with the eyes is likely to cause serious irritation[2][3][4].

• Harmful if Swallowed: Oral toxicity is a significant concern with related chemicals[4][5][6].

• Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory irritation[3].

While mononitrated compounds are generally not considered explosive, it is a prudent practice to handle all nitro compounds with care, avoiding heat, shock, and friction[1]. The presence of halogenated and nitro functional groups necessitates a cautious approach to handling and disposal[6].

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to minimize exposure. The following table outlines the minimum required PPE for handling 4-chloro-2-methylphenyl 2-nitrobenzoate.

PPE Component	Specifications	Rationale
Hand Protection	Chemically resistant gloves (e.g., Neoprene, Butyl, or Viton). Heavy-duty nitrile gloves may be acceptable for short-duration tasks.[1]	To prevent skin contact and absorption of the chemical. Aromatic nitro compounds can be absorbed through the skin[1].
Eye Protection	ANSI Z87.1-compliant safety glasses are the minimum. When there is a splash hazard, safety goggles should be worn.[1][7][8]	To protect the eyes from splashes and airborne particles that can cause serious irritation.
Skin and Body Protection	A flame-resistant lab coat is recommended.[1] Protective clothing should be worn to prevent skin exposure.[7][8][9]	To protect the skin from accidental spills and contamination.
Respiratory Protection	A dust respirator should be used if dust or aerosol will be generated.[3][7][8]	To prevent inhalation of the compound, which may cause respiratory irritation.

Operational Plan: Safe Handling from Receipt to Disposal

A systematic workflow is essential for minimizing risk. The following diagram illustrates the key stages of handling 4-chloro-2-methylphenyl 2-nitrobenzoate in a laboratory setting.

Caption: Workflow for Safe Handling of 4-chloro-2-methylphenyl 2-nitrobenzoate.

Step-by-Step Handling Protocol:

• Preparation:

  • Thoroughly review the Safety Data Sheets of structurally similar compounds to understand the potential hazards[2][4][5][7][8][9][10][11][12].

  • Ensure that a safety shower and eye wash station are readily accessible[7][8].

  • Prepare your work area in a well-ventilated laboratory, preferably within a chemical fume hood[1][13].

  • Assemble all necessary equipment and reagents before handling the compound.

• Donning PPE:

  • The following diagram illustrates the correct sequence for donning PPE.

Caption: Recommended Sequence for Donning Personal Protective Equipment.

• Handling:

  • Handle the compound exclusively within a properly functioning chemical fume hood to minimize inhalation exposure[13].

  • Avoid the formation of dust and aerosols[12].

  • When weighing and transferring the solid, use a spatula and handle it gently.

  • Keep the container tightly closed when not in use[7][8][9].

  • Avoid contact with skin, eyes, and clothing[7][8].

• In Case of a Spill:

  • Alert others in the vicinity.

  • If the spill is large or you are not comfortable cleaning it up, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department[13][14].

  • For minor spills, wear appropriate PPE, contain the spill with an inert absorbent material, and collect it in a sealed container for disposal[1][3][7][13].

Disposal Plan: Responsible Waste Management

Proper disposal is a critical final step in the safe handling of 4-chloro-2-methylphenyl 2-nitrobenzoate. As a halogenated and nitrated organic compound, it must be treated as hazardous waste[6].

Waste Segregation and Disposal Protocol:

• Waste Collection:

  • Collect all waste containing 4-chloro-2-methylphenyl 2-nitrobenzoate, including contaminated consumables (e.g., gloves, absorbent pads), in a dedicated, clearly labeled, and chemically resistant container[6].

  • The container should be labeled as "Halogenated Organic Waste" and include the full chemical name[6].

• Storage:

  • Store the waste container in a designated satellite accumulation area within the laboratory.

  • Keep the container securely closed and within secondary containment to prevent spills[6].

• Disposal:

  • Never dispose of this chemical down the drain or in the regular trash[1].

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste[1][6].

  • The standard method for disposal of such compounds is high-temperature incineration by a licensed hazardous waste disposal company[6].

Emergency Procedures

In the event of an exposure, immediate action is crucial.

Exposure Route	First Aid Measures
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical attention.[2][9]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[2][3][9]
Inhalation	Remove the individual to fresh air and keep them in a position comfortable for breathing. If the person feels unwell, seek medical advice or attention.[2][8][9]
Ingestion	Rinse the mouth with water. Do not induce vomiting. Seek immediate medical advice or attention.[4][5][8]

Always have the SDS of a similar compound available when seeking medical attention.

References

• Alfa Aesar. (2025, September 12). SAFETY DATA SHEET: Ethyl 4-chloro-3-nitrobenzoate. Retrieved from [Link]

• Department of Organic Chemistry. (2022, December 7). General Safety Framework. Retrieved from [Link]

• Yale University. (n.d.). GUIDELINES FOR SAFE LABORATORY PRACTICES. Retrieved from [Link]

• University of Ottawa. (n.d.). Laboratory Safety Manual. Retrieved from [Link]

• Northwestern University. (2023, March 15). Laboratory Safety and Chemical Hygiene Plan. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-chloro-2-nitrobenzoate. Retrieved from [Link]

• NextSDS. (n.d.). methyl 4-(chlorosulfonyl)-2-nitrobenzoate — Chemical Substance Information. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. echemi.com [echemi.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. fishersci.com [fishersci.com]
• 11. WERCS Studio - Application Error [assets.thermofisher.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. www2.scut.edu.cn [www2.scut.edu.cn]
• 14. Laboratory Safety and Chemical Hygiene Plan: Research Safety - Northwestern University [researchsafety.northwestern.edu]